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For Researchers, Scientists, and Drug Development Professionals

Introduction
TAS-114 is an investigational, orally bioavailable small molecule that functions as a dual

inhibitor of deoxyuridine triphosphatase (dUTPase) and dihydropyrimidine dehydrogenase

(DPD).[1][2][3] This dual mechanism of action is designed to enhance the therapeutic efficacy

of fluoropyrimidine-based antimetabolites, such as capecitabine and S-1 (a combination drug of

tegafur, gimeracil, and oteracil).[4][5] By inhibiting DPD, the primary enzyme responsible for the

catabolism of 5-fluorouracil (5-FU), TAS-114 increases the bioavailability of 5-FU.

Simultaneously, by inhibiting dUTPase, TAS-114 promotes the misincorporation of 5-fluoro-

deoxyuridine triphosphate (FdUTP) and deoxyuridine triphosphate (dUTP) into DNA, leading to

DNA damage and subsequent tumor cell death. These application notes provide a summary of

key findings from preclinical and clinical studies of TAS-114 in combination with other

antimetabolites, along with detailed protocols for relevant experiments.

Mechanism of Action: Dual Inhibition Strategy
TAS-114's therapeutic potential in combination with fluoropyrimidines stems from its ability to

modulate two key enzymes in pyrimidine metabolism.

DPD Inhibition: Dihydropyrimidine dehydrogenase (DPD) is the rate-limiting enzyme in the

catabolism of 5-FU. By inhibiting DPD, TAS-114 prevents the rapid breakdown of 5-FU,

thereby increasing its plasma concentration and prolonging its exposure to tumor cells. This
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allows for the administration of lower doses of the 5-FU prodrug, potentially reducing dose-

related toxicities.

dUTPase Inhibition: Deoxyuridine triphosphatase (dUTPase) plays a crucial role in

maintaining DNA integrity by preventing the incorporation of uracil into DNA. Inhibition of

dUTPase by TAS-114 leads to an accumulation of dUTP and FdUTP, the active metabolite of

5-FU. This increased pool of aberrant nucleotides enhances their incorporation into DNA

during replication, triggering DNA damage response pathways and ultimately leading to

cancer cell apoptosis.
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Fluoropyrimidine Metabolism & TAS-114 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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